Cas no 2138182-98-4 (benzyl N-(5,5-dimethyl-3-oxoheptan-2-yl)carbamate)

• Product Name: benzyl N-(5,5-dimethyl-3-oxoheptan-2-yl)carbamate
• CAS No: 2138182-98-4
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 6421718
• PubChem ID: 165715805
• Update Time: 2025-06-08

benzyl N-(5,5-dimethyl-3-oxoheptan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2138182-98-4
• benzyl N-(5,5-dimethyl-3-oxoheptan-2-yl)carbamate
• EN300-799327

• Inchi： 1S/C17H25NO3/c1-5-17(3,4)11-15(19)13(2)18-16(20)21-12-14-9-7-6-8-10-14/h6-10,13H,5,11-12H2,1-4H3,(H,18,20)
• InChI Key： VVIPQUXQWRIRPT-UHFFFAOYSA-N
• SMILES： O=C(C(C)NC(=O)OCC1C=CC=CC=1)CC(C)(C)CC

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(5,5-dimethyl-3-oxoheptan-2-yl)carbamate

Comprehensive Overview of Benzyl N-(5,5-dimethyl-3-oxoheptan-2-yl)carbamate (CAS No. 2138182-98-4)

Benzyl N-(5,5-dimethyl-3-oxoheptan-2-yl)carbamate, with the CAS number 2138182-98-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of carbamate esters, which are widely recognized for their versatility in medicinal chemistry and drug development. The unique structural features of this molecule, including the 5,5-dimethyl-3-oxoheptan-2-yl moiety and the benzyl carbamate group, make it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for high-purity chemical intermediates like Benzyl N-(5,5-dimethyl-3-oxoheptan-2-yl)carbamate has surged, driven by advancements in drug discovery and biotechnology. Researchers are particularly interested in its potential applications in the development of enzyme inhibitors and therapeutic agents. The compound's ketone functional group and sterically hindered structure contribute to its reactivity and selectivity, making it a promising candidate for targeted molecular design.

One of the key trends in the chemical industry is the focus on sustainable synthesis and green chemistry. Benzyl N-(5,5-dimethyl-3-oxoheptan-2-yl)carbamate aligns with this trend, as researchers explore eco-friendly methods for its production. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being investigated to reduce waste and improve yield. This aligns with the growing consumer and regulatory emphasis on environmentally friendly processes.

The compound's physicochemical properties, including its solubility, melting point, and stability, are critical for its application in various industries. For instance, its lipophilic nature makes it suitable for formulations requiring enhanced bioavailability. Additionally, its thermal stability ensures compatibility with high-temperature processes, which is essential for industrial-scale manufacturing.

From a market perspective, Benzyl N-(5,5-dimethyl-3-oxoheptan-2-yl)carbamate is part of a broader category of fine chemicals that are in high demand for custom synthesis and contract research. Companies specializing in pharmaceutical intermediates are actively sourcing this compound to meet the needs of drug development pipelines. Its role in the synthesis of chiral molecules and asymmetric catalysts further underscores its importance in modern chemistry.

In conclusion, Benzyl N-(5,5-dimethyl-3-oxoheptan-2-yl)carbamate (CAS No. 2138182-98-4) represents a critical building block in the chemical and pharmaceutical industries. Its unique structural attributes, combined with the growing emphasis on sustainable practices and innovative drug design, position it as a compound of significant interest. As research continues to uncover new applications, its relevance in advanced material science and therapeutic development is expected to expand further.